Cas no 941990-73-4 (2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide)

• Product Name: 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide
• CAS No: 941990-73-4
• MF: C₂₀H₂₃ClN₂O₄S
• MW: 422.925623178482
• CID: 6103861
• PubChem ID: 16836980
• Update Time: 2025-06-11

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide
• 2-Piperidineacetamide, 1-[(4-chlorophenyl)sulfonyl]-N-(3-methoxyphenyl)-
• 941990-73-4
• 2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-(3-methoxyphenyl)acetamide
• F2267-0327
• AKOS024634027
• 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(3-methoxyphenyl)acetamide
• 2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)-N-(3-methoxyphenyl)acetamide

• Inchi： 1S/C20H23ClN2O4S/c1-27-18-7-4-5-16(13-18)22-20(24)14-17-6-2-3-12-23(17)28(25,26)19-10-8-15(21)9-11-19/h4-5,7-11,13,17H,2-3,6,12,14H2,1H3,(H,22,24)
• InChI Key： JAWYFSKFCAIIKV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCCC1CC(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 422.1067061g/mol
• Monoisotopic Mass: 422.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• pka: 14.50±0.70(Predicted)

Additional information on 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide

Comprehensive Overview of 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide (CAS No. 941990-73-4)

2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide (CAS No. 941990-73-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine ring, a 4-chlorobenzenesulfonyl group, and an N-(3-methoxyphenyl)acetamide moiety. Such a configuration makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for novel sulfonamide derivatives has surged due to their therapeutic potential. Researchers are particularly interested in how 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide interacts with biological systems. Its chlorobenzenesulfonyl component is known for enhancing binding affinity, while the methoxyphenyl group contributes to metabolic stability. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 941990-73-4 involves multi-step organic reactions, including sulfonylation and amide coupling. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. This compound’s logP value and solubility profile are frequently discussed in forums, as they influence its pharmacokinetic properties. Such data is critical for researchers optimizing drug delivery systems.

From an industrial perspective, 2-1-(4-chlorobenzenesulfonyl)piperidin-2-yl-N-(3-methoxyphenyl)acetamide is often explored for its scalability. Companies specializing in custom synthesis highlight its compatibility with green chemistry principles, reducing environmental impact. This aligns with the growing emphasis on sustainable pharmaceuticals, a hot topic in both academic and commercial sectors.

Another area of interest is the compound’s potential role in neuropharmacology. Preliminary studies suggest its piperidine core may interact with G-protein-coupled receptors (GPCRs), a key focus in CNS drug development. Queries like “piperidine-based CNS drugs” or “sulfonamide GPCR modulators” reflect this trend in search engines.

In summary, CAS No. 941990-73-4 represents a versatile scaffold with broad applications. Its structural complexity and functional groups make it a subject of ongoing research, particularly in medicinal chemistry and biotechnology. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in personalized therapeutics and disease-specific interventions.